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Introduction
Dichlorodifluoromethane (CCl₂F₂), commonly known as Freon-12 or R-12, is a

chlorofluorocarbon (CFC) that was first synthesized in the late 1920s.[1] Its unique physical

and chemical properties, such as being colorless, odorless, non-toxic, and non-flammable, led

to its widespread use in a variety of industrial and commercial applications, most notably as a

refrigerant and an aerosol propellant.[1][2] While its production was phased out under the

Montreal Protocol due to its detrimental effects on the ozone layer, dichlorodifluoromethane
played a significant, albeit now historical, role in various fields of scientific research.[2][3] This

technical guide provides an in-depth look at the historical applications of

dichlorodifluoromethane in research, focusing on its use as a transient tracer in

oceanography and its chemical synthesis.

Physical and Chemical Properties of
Dichlorodifluoromethane
A comprehensive understanding of the physical and chemical properties of

dichlorodifluoromethane was crucial for its application in research. This data provided the

foundation for its use in various experimental setups.
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Property Value

Molecular Formula CCl₂F₂

Molecular Weight 120.91 g/mol

Boiling Point (at 1 atm) -29.8 °C (-21.6 °F)

Melting Point -157.7 °C (-251.9 °F)

Critical Temperature 112.0 °C (233.6 °F)

Critical Pressure 4.17 MPa

Density (liquid at -29.8°C) 1.486 g/cm³

Solubility in Water (at 20°C) 0.286 g/L

Ozone Depletion Potential (ODP) 0.82

Global Warming Potential (GWP, 100-year) 10,900

Table 1: Physical and Chemical Properties of Dichlorodifluoromethane. This table

summarizes the key physical and chemical properties of dichlorodifluoromethane, which

underpinned its historical research applications.

Historical Research Application: Transient Tracer in
Oceanography
One of the most significant research applications of dichlorodifluoromethane was its use as a

transient tracer to study ocean circulation and mixing processes.[4][5] The concentration of

CFCs, including dichlorodifluoromethane, in the atmosphere increased at a well-documented

rate for several decades.[4] This known atmospheric history allowed oceanographers to "date"

water masses and trace their movement through the deep ocean. The inert nature of

dichlorodifluoromethane meant that it was not significantly altered by biological or chemical

processes in the ocean, making it an excellent marker for physical processes.[6]

Experimental Protocol: Measurement of
Dichlorodifluoromethane in Seawater
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The World Ocean Circulation Experiment (WOCE), a major international research program,

extensively used dichlorodifluoromethane as a tracer.[5][7] The following protocol is a

generalized summary of the methods used during WOCE and other oceanographic studies for

the determination of dichlorodifluoromethane in seawater.

1. Sample Collection:

Seawater samples were collected at various depths using Niskin bottles mounted on a CTD

(Conductivity, Temperature, and Depth) rosette.

To prevent contamination from the atmosphere, water was drawn from the Niskin bottles into

glass ampoules or syringes with great care to avoid trapping air bubbles.

Samples were typically preserved by adding a small amount of a biocide, such as mercuric

chloride, to prevent microbial activity.

2. Sample Analysis via Gas Chromatography:

The concentration of dichlorodifluoromethane in the seawater samples was measured

using gas chromatography with an electron capture detector (GC-ECD).[8]

Purge and Trap System: A common method for extracting the dissolved

dichlorodifluoromethane from the seawater was a purge and trap system.

A known volume of the seawater sample was placed in a purging chamber.

An inert gas, such as nitrogen, was bubbled through the sample, stripping the volatile

dichlorodifluoromethane out of the water.

The gas stream was then passed through a cold trap (cryotrap) to concentrate the

dichlorodifluoromethane and other dissolved gases.

After a set purging time, the cryotrap was rapidly heated, injecting the trapped gases into

the gas chromatograph.

Gas Chromatograph Parameters (Illustrative Example):
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Column: A packed column (e.g., with a porous polymer) or a capillary column suitable for

separating volatile halogenated compounds.

Carrier Gas: High-purity nitrogen or argon/methane.

Oven Temperature Program: An initial low temperature (e.g., 40°C) held for a few minutes,

followed by a temperature ramp to a higher temperature (e.g., 150°C) to elute the

compounds of interest.

Detector: An electron capture detector (ECD), which is highly sensitive to halogenated

compounds like dichlorodifluoromethane.

Calibration: The gas chromatograph was calibrated using standard gas mixtures with known

concentrations of dichlorodifluoromethane. These standards were used to create a

calibration curve to which the sample peak areas could be compared to determine their

concentrations.

3. Data Analysis:

The concentration of dichlorodifluoromethane in the seawater sample was calculated

based on the peak area from the gas chromatogram and the calibration curve.

By comparing the measured concentration to the known atmospheric history of

dichlorodifluoromethane, researchers could estimate the "age" of the water mass, which is

the time since it was last in contact with the atmosphere.

Visualization of the Ocean Tracer Workflow
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Caption: Workflow for using dichlorodifluoromethane as an ocean tracer.
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Historical Chemical Synthesis of
Dichlorodifluoromethane
The primary industrial method for producing dichlorodifluoromethane was through the

halogen exchange of carbon tetrachloride with hydrogen fluoride. This process, often referred

to as the Swarts reaction, utilized an antimony pentachloride catalyst.

Experimental Protocol: Industrial Synthesis of
Dichlorodifluoromethane
The following is a generalized protocol for the industrial production of

dichlorodifluoromethane.

1. Reactants and Catalyst:

Carbon Tetrachloride (CCl₄): The primary carbon source.

Anhydrous Hydrogen Fluoride (HF): The fluorinating agent.

Antimony Pentachloride (SbCl₅): The catalyst. In the reaction environment, it is converted to

the active catalyst, antimony chlorofluoride.

2. Reaction Conditions:

The reaction was typically carried out in a continuous process in a heated reactor.

Temperature: The reaction temperature was generally maintained between 50°C and 150°C.

Pressure: The reaction was often conducted under pressure to keep the reactants in the

liquid phase.

3. Reaction Steps:

Carbon tetrachloride and hydrogen fluoride were fed into the reactor containing the antimony

pentachloride catalyst.
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The halogen exchange reaction occurred, where chlorine atoms on the carbon tetrachloride

molecule were replaced by fluorine atoms from the hydrogen fluoride.

CCl₄ + 2HF --(SbCl₅)--> CCl₂F₂ + 2HCl

The reaction produced a mixture of dichlorodifluoromethane, unreacted starting materials,

the byproduct hydrogen chloride (HCl), and other chlorofluorocarbons such as

trichlorofluoromethane (CCl₃F).

4. Product Separation and Purification:

The reaction mixture was passed through a series of distillation columns to separate the

desired dichlorodifluoromethane from the other components.

Hydrogen chloride was removed and often neutralized or collected for other industrial uses.

Unreacted carbon tetrachloride and hydrogen fluoride were recycled back to the reactor.

The final dichlorodifluoromethane product was further purified to remove any remaining

impurities before being compressed and stored as a liquid.

Visualization of the Synthesis Process
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Caption: Industrial synthesis of dichlorodifluoromethane via halogen exchange.

Conclusion
Dichlorodifluoromethane, while now recognized for its significant environmental impact, was

a compound of considerable importance in the history of scientific research. Its application as a

transient tracer in oceanography provided invaluable data for understanding global ocean

circulation patterns, a critical component of climate science. The chemical synthesis of

dichlorodifluoromethane also represents a key development in industrial chemistry. This

guide has provided a technical overview of these historical research applications, including the

experimental protocols and visualizations of the core processes involved. It serves as a

reference for understanding the scientific legacy of this once-ubiquitous compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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